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Compound of Interest

Compound Name: adamantane-1-carbonitrile

Cat. No.: B145659 Get Quote

Abstract: Adamantane-1-carbonitrile is a derivative of adamantane, a rigid, cage-like

hydrocarbon. Its unique physicochemical properties, particularly its high lipophilicity and

structural rigidity, make the adamantane moiety a valuable scaffold in drug design and

development. This document provides a technical overview of adamantane-1-carbonitrile,

including its chemical properties, and discusses the broader context of adamantane derivatives

in medicinal chemistry, their synthesis, and mechanisms of action.

Chemical and Physical Properties
Adamantane-1-carbonitrile is a white, crystalline powder.[1] Its core properties are

summarized below, providing essential data for laboratory use and computational modeling.

The rigid tricyclic structure of the adamantane cage is a defining feature.
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Property Value References

Molecular Formula C₁₁H₁₅N [2][3][4]

Molecular Weight 161.24 g/mol [1][5]

CAS Number 23074-42-2 [2][3]

Appearance
White to pale cream crystals or

powder
[1][4]

Melting Point 193-196 °C [1]

Solubility

Soluble in non-polar solvents

like benzene, methanol, and

ethanol.[1][5] Poorly soluble in

water.[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of adamantane-1-
carbonitrile. Data from various standard methods are available.

Spectrum Type Availability / Key Features References

¹H NMR

Spectrum available, showing

characteristic peaks for the

adamantane cage protons.

[7][8]

¹³C NMR

Spectrum available, confirming

the carbon framework of the

molecule.

[9][10]

Mass Spectrometry (MS)

GC-MS data available,

showing a molecular ion peak

consistent with its molecular

weight.

[11]

Infrared (IR)

Conforms to structure;

characteristic nitrile peak

expected.

[4][12]
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Synthesis and Experimental Protocols
The synthesis of adamantane derivatives often involves the functionalization of the

adamantane core. Due to the stability of the cage, reactions typically occur at the tertiary

carbon positions (bridgeheads).

General Synthesis of 1-Substituted Adamantane
Derivatives
A common route for synthesizing 1-substituted adamantanes, including the nitrile, involves an

initial bromination followed by nucleophilic substitution.

Experimental Protocol Outline:

Bromination of Adamantane: Adamantane can be readily brominated at the 1-position using

elemental bromine, often in the presence of a Lewis acid catalyst, to yield 1-

bromoadamantane.[6]

Nucleophilic Substitution: 1-bromoadamantane serves as a precursor for introducing various

functional groups. To synthesize adamantane-1-carbonitrile, a reaction with a cyanide salt

(e.g., sodium or potassium cyanide) would be employed.

Purification: The crude product is typically purified using standard organic chemistry

techniques such as recrystallization from an appropriate solvent or column chromatography

to yield the pure compound.[13]

Characterization: The final product's identity and purity are confirmed using analytical

methods like NMR spectroscopy, mass spectrometry, and melting point determination.[4][9]

[11]

Below is a generalized workflow for the synthesis and purification of a 1-substituted

adamantane derivative.
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General workflow for synthesis and purification.
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Biological Activity and Applications in Drug
Development
The adamantane core is considered a "lipophilic bullet" in medicinal chemistry.[14] Its bulky,

rigid, and highly lipophilic nature allows it to enhance the pharmacokinetic properties of drug

molecules, such as improving membrane permeability and metabolic stability.[15][16]

Adamantane Core

High Lipophilicity Structural Rigidity

Enhanced Membrane Interaction Increased Metabolic Stability

Improved Pharmacokinetics

Scaffold for Biologically
Active Compounds

Click to download full resolution via product page

Physicochemical properties leading to utility.

Key Therapeutic Areas:
Antiviral Agents: The first major application of an adamantane derivative was amantadine (1-

aminoadamantane), used against Influenza A.[14][17] These derivatives function by blocking

the M2 proton channel of the virus, which is essential for viral replication.[15][18]

Neurological Disorders: Memantine, another adamantane derivative, is an NMDA receptor

antagonist used in the treatment of Alzheimer's disease.[15] The adamantane moiety plays a

key role in its mechanism of action and pharmacological profile.
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Antimicrobial and Anticancer Activity: Research has shown that various adamantane

derivatives exhibit antibacterial, antifungal, and anticancer properties, making it an active

area of drug discovery.[19][20]

The mechanism of action for adamantane-based antivirals provides a clear example of its

utility.
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Mechanism of adamantane antivirals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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